Cas no 113458-68-7 (Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(3,4-diamino-5-methylphenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl-)
![Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(3,4-diamino-5-methylphenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl- structure](https://www.kuujia.com/scimg/cas/113458-68-7x300.png)
113458-68-7 structure
Product Name:Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(3,4-diamino-5-methylphenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl-
CAS No:113458-68-7
Molecular Formula:C14H17N7O3
Molecular Weight:331.32988
CID:200003
PubChem ID:3087152
Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(3,4-diamino-5-methylphenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl- Properties
Names and Identifiers
-
- Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(3,4-diamino-5-methylphenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl-
- 4a-(3,4-diamino-5-methylphenyl)-6,8-dimethyl-2,4-dihydropyrimido[5,4-e][1,2,4]triazine-3,5,7-trione
- DTXSID30921072
- Pyrimido(5,4-e)-1,2,4-triazine-3,5,7(6H)-trione, 2,4,4a,8-tetrahydro-4a-(3,4-diamino-5-methylphenyl)-6,8-dimethyl-
- BRN 5630891
- 113458-68-7
- 4a-(3,4-Diamino-5-methylphenyl)-3-hydroxy-6,8-dimethyl-2,8-dihydropyrimido[5,4-e][1,2,4]triazine-5,7(4aH,6H)-dione
-
- InChIKey: FHAXAASBWISUEH-UHFFFAOYSA-N
- Inchi: InChI=1S/C14H17N7O3/c1-6-4-7(5-8(15)9(6)16)14-10(18-19-12(23)17-14)20(2)13(24)21(3)11(14)22/h4-5H,15-16H2,1-3H3,(H2,17,19,23)
- SMILES: NC1C(C)=CC(C23C(=O)N(C)C(=O)N(C)C2=NNC(N3)=O)=CC=1N
Computed Properties
- Exact Mass: 331.13951
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Rotatable Bond Count: 1
- Monoisotopic Mass: 331.139
- Heavy Atom Count: 24
- Complexity: 636
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -1
- Topological Polar Surface Area: 146Ų
Experimental Properties
- PSA: 146.15
- Refractive Index: 1.786
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Density: 1.68
Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(3,4-diamino-5-methylphenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl- Related Literature
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Mingfa Xie,Jinyuan Liu,Lianghong Dai,Hongjian Peng,Youqing Xie RSC Adv., 2023,13, 24699-24730
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Yu-Xi Chen,Dan Zhao,Yu Chen,Xiu-Qiang Lu,Rong Cao Inorg. Chem. Front., 2019,6, 303-308
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5. R&D news
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Ying Huang,Zhaohui Wang,Changling Fang,Wenqian Liu,Xiaoyi Lou,Jianshe Liu RSC Adv., 2016,6, 70271-70276
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Lin Ding,Hanglin Li,Zhicheng Ye,Yazhuo Shang,Xiong Wang,Honglai Liu New J. Chem., 2023,47, 10576-10584
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Aparna Saraf,Shweta Sharma,Shilpee Sachar New J. Chem., 2022,46, 3697-3706
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Gonela Vijaykumar,Mrinal Bhunia,Swadhin K. Mandal Dalton Trans., 2019,48, 5779-5784
113458-68-7 (Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(3,4-diamino-5-methylphenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl-) Related Products
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